Cas no 1039931-32-2 (1-(2-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 1039931-32-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 4569169
• PubChem ID: 28937713
• Update Time: 2025-06-15

1-(2-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H18O2/c1-11-7-3-4-8-12(11)14(13(15)16)9-5-2-6-10-14/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,15,16)
• InChI Key： VTMYJZKQMMQFCQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C)(C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 218.131
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 162-164 °C
• Boiling Point: 367.1±21.0 °C at 760 mmHg
• Flash Point: 171.9±16.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-methylphenyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-methylphenyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(2-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1039931-32-2)

1-(2-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1039931-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS registry number, belongs to the class of cyclohexane carboxylic acid derivatives, which are widely studied for their potential applications in drug development and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-(2-methylphenyl)cyclohexane-1-carboxylic acid" or "CAS 1039931-32-2 applications", reflecting its growing relevance in modern chemistry.

The molecular structure of 1-(2-methylphenyl)cyclohexane-1-carboxylic acid combines a cyclohexane ring with a carboxylic acid functional group and a 2-methylphenyl substituent, making it a versatile intermediate for further chemical modifications. This structural complexity has led to its exploration in medicinal chemistry, particularly in the design of small-molecule inhibitors and bioactive compounds. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies.

One of the most frequently asked questions about CAS No. 1039931-32-2 revolves around its synthetic routes. The compound can be synthesized through various methods, including Friedel-Crafts acylation or Grignard reactions, followed by oxidation steps. Researchers also inquire about its solubility, stability, and spectroscopic properties, which are critical for its handling and application in laboratory settings. The compound's melting point, boiling point, and pKa value are often discussed in technical forums, emphasizing the need for accurate physicochemical data.

In the context of green chemistry and sustainable synthesis, 1-(2-methylphenyl)cyclohexane-1-carboxylic acid has been evaluated for its potential to reduce environmental impact. Innovations in catalytic processes and solvent-free reactions have been explored to optimize its production. Additionally, the compound's role in polymer chemistry and material science has been investigated, particularly in the development of high-performance polymers and specialty coatings.

The pharmacological potential of 1-(2-methylphenyl)cyclohexane-1-carboxylic acid is another area of active research. Its structural features make it a candidate for modulating enzyme activity or receptor binding, which aligns with current trends in targeted therapy and precision medicine. Searches for "biological activity of CAS 1039931-32-2" or "drug candidates derived from cyclohexane carboxylic acids" reflect the compound's relevance in these cutting-edge fields.

From a commercial perspective, 1-(2-methylphenyl)cyclohexane-1-carboxylic acid is available through specialized chemical suppliers and custom synthesis providers. Its pricing, purity specifications, and scalability are common concerns for buyers, particularly those in the pharmaceutical and agrochemical industries. The compound's regulatory status and safety data are also frequently searched topics, underscoring the importance of compliance with global chemical regulations.

In summary, 1-(2-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1039931-32-2) is a multifaceted compound with broad applications in drug discovery, material science, and industrial chemistry. Its unique structure and functional groups make it a valuable building block for researchers and manufacturers alike. As advancements in AI-assisted research and sustainable chemistry continue, the demand for such specialized compounds is expected to rise, further solidifying their role in modern scientific endeavors.